Cas no 66233-72-5 (1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO-)

1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO- is a synthetic organic compound with distinct advantages in chemical synthesis. Its fluorinated substitution at the 6-position enhances solubility and reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals. The compound's structural stability and purity contribute to reliable and efficient synthetic processes.
1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO- structure
66233-72-5 structure
Product Name:1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO-
CAS No:66233-72-5
MF:C9H6FNO3
MW:195.147245883942
CID:3180245
PubChem ID:15562922
Update Time:2025-06-25

1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO- Chemical and Physical Properties

Names and Identifiers

    • 1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO-
    • SCHEMBL8116328
    • Z1255451112
    • EN300-368093
    • 2-(6-Fluorobenzo[d]isoxazol-3-yl)acetic acid
    • GVJYNWCSOKGDPR-UHFFFAOYSA-N
    • 2-(6-fluoro-1,2-benzoxazol-3-yl)acetic acid
    • 6-fluoro-1,2-benzisoxazole-3-acetic acid
    • 66233-72-5
    • Inchi: 1S/C9H6FNO3/c10-5-1-2-6-7(4-9(12)13)11-14-8(6)3-5/h1-3H,4H2,(H,12,13)
    • InChI Key: GVJYNWCSOKGDPR-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)ON=C2CC(=O)O

Computed Properties

  • Exact Mass: 195.03317122Da
  • Monoisotopic Mass: 195.03317122Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 63.3Ų

1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO- Pricemore >>

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Enamine
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66233-72-5 95.0%
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